N-[1-(3-Cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-3-methoxy-N-methylbenzamide

• IUPAC Name: N-[1-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-3-methoxy-N-methylbenzamide
• InChI: InChI=1S/C20H22N6O2/c1-24(20(27)14-4-3-5-16(10-14)28-2)15-11-25(12-15)18-9-8-17-21-22-19(13-6-7-13)26(17)23-18/h3-5,8-10,13,15H,6-7,11-12H2,1-2H3
• InChI Key: FUQSSDKAVZDGAC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4CC4)C=C2)C(=O)C5=CC(=CC=C5)OC
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol

Description

The compound “N-[1-(3-Cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-3-methoxy-N-methylbenzamide” is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. These compounds are of prime importance due to their extensive therapeutic uses. They have a wide range of applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of triazolothiadiazine and its derivatives has attracted enormous attention. The review article compiles the latest synthetic approaches for the synthesis of these compounds. A number of new 1,ω-bis ( (acetylphenoxy)acetamide)alkanes were prepared then their bromination using NBS furnished the novel bis (2-bromoacetyl)phenoxy)acetamides. Reaction of these with 4-amino-5-substituted-4 H -1,2,4-triazole-3-thiol and with o -phenylenediamine derivatives afforded the corresponding bis (1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine) derivatives.

Molecular Structure Analysis

The structure of the compound is based on the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the preparation of 1,ω-bis ( (acetylphenoxy)acetamide)alkanes, their bromination using NBS, and subsequent reaction with 4-amino-5-substituted-4 H -1,2,4-triazole-3-thiol and with o -phenylenediamine derivatives.

Future Directions

The future directions in the research of these compounds could involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases. Anticancer research continues to be a priority, with more effective and selective chemotherapeutic anticancer drugs urgently needed.